molecular formula C8H15NO2 B8336284 2-Carboxy-4-methylcyclohexan-1-yl-amine

2-Carboxy-4-methylcyclohexan-1-yl-amine

Cat. No.: B8336284
M. Wt: 157.21 g/mol
InChI Key: YWSXHKJHGFFXKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Carboxy-4-methylcyclohexan-1-yl-amine is a useful research compound. Its molecular formula is C8H15NO2 and its molecular weight is 157.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H15NO2

Molecular Weight

157.21 g/mol

IUPAC Name

2-amino-5-methylcyclohexane-1-carboxylic acid

InChI

InChI=1S/C8H15NO2/c1-5-2-3-7(9)6(4-5)8(10)11/h5-7H,2-4,9H2,1H3,(H,10,11)

InChI Key

YWSXHKJHGFFXKO-UHFFFAOYSA-N

Canonical SMILES

CC1CCC(C(C1)C(=O)O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

50 g (0.33 mol) of 2-amino-5-methyl-benzoic acid, dissolved in 100 ml of tetrahydrofuran, are hydrogenated for 14 hours at 200° C. and 200 bar hydrogen in the presence of 5 g of ruthenium/charcoal. After cooling and evaporation, 30 g o f 2-carboxy-4-methyl-cyclohexan-1-yl -amine are obtained as a pale oil.
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
5 g
Type
catalyst
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.